N-[3-bromo-5-methoxy-4-(2-thienylmethoxy)benzyl]-2-methyl-2-propanamine hydrochloride

• IUPAC Name: N-[[3-bromo-5-methoxy-4-(thiophen-2-ylmethoxy)phenyl]methyl]-2-methylpropan-2-amine;hydrochloride
• InChI: InChI=1S/C17H22BrNO2S.ClH/c1-17(2,3)19-10-12-8-14(18)16(15(9-12)20-4)21-11-13-6-5-7-22-13;/h5-9,19H,10-11H2,1-4H3;1H
• InChI Key: KZNUCDLTTJRMSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC1=CC(=C(C(=C1)Br)OCC2=CC=CS2)OC.Cl
• Molecular Formula: C17H23BrClNO2S
• Molecular Weight: 420.8 g/mol

Description

N-[3-bromo-5-methoxy-4-(2-thienylmethoxy)benzyl]-2-methyl-2-propanamine hydrochloride is a useful research compound. Its molecular formula is C17H23BrClNO2S and its molecular weight is 420.8 g/mol. The purity is usually 95%.
The exact mass of the compound N-[3-bromo-5-methoxy-4-(2-thienylmethoxy)benzyl]-2-methyl-2-propanamine hydrochloride is 419.03214 g/mol and the complexity rating of the compound is 337. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Analytical Toxicology and Identification
Research in analytical toxicology has focused on the identification and quantification of structurally related psychoactive compounds in biological samples. For example, Poklis et al. (2014) developed a high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) method for detecting and quantifying 25B-NBOMe, a phenethylamine derivative, in serum and urine, highlighting the importance of analytical methods for forensic and clinical toxicology (Poklis et al., 2014). Similarly, studies on the metabolic pathways of psychoactive substances, such as 2C-B in rats, provide insights into drug metabolism, contributing to the understanding of pharmacokinetics and the development of detection methods (Kanamori et al., 2002).

Organic Synthesis and Pharmacological Applications
Organic synthesis research has explored the creation of novel compounds with potential therapeutic applications. For instance, Hocková et al. (2003) synthesized acyclic nucleoside phosphonate analogues with antiviral activity, demonstrating the utility of organic synthesis in developing new therapeutic agents (Hocková et al., 2003). Another example includes the development of new zinc phthalocyanine compounds with potential for photodynamic therapy in cancer treatment, showcasing the intersection of organic chemistry and medical research (Pişkin et al., 2020).

Environmental Impact and Degradation Studies
Research has also investigated the environmental degradation and transformation products of UV filters like benzophenone-3 in chlorinated seawater pools, emphasizing the environmental impact of organic compounds and their derivatives (Manasfi et al., 2015).